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Compound of Interest

Compound Name:
Methyl 2-(4-bromophenoxy)-6-

chloroisonicotinate

Cat. No.: B8240828

Get Quote

Document Control:

Classification: Research Chemical / Intermediate

Applicability: Drug Discovery, Agrochemical Synthesis, Medicinal Chemistry

Hazard Scope: Structure-Activity Relationship (SAR) Derived

Part 1: Chemical Identity & Architecture
The "Identity Card"
This compound is a tri-functionalized pyridine scaffold used primarily as a building block for

coupling reactions (e.g., Suzuki-Miyaura) or as a core for enzyme inhibitors.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b8240828#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8240828?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Specification

Chemical Name
Methyl 2-(4-bromophenoxy)-6-

chloroisonicotinate

Molecular Formula C₁₃H₉BrClNO₃

Molecular Weight ~342.57 g/mol

Physical State Off-white to pale yellow solid (Predicted)

Solubility
Low in water; Soluble in DMSO, DCM, Ethyl

Acetate

Melting Point
Predicted range: 75–95°C (Based on Methyl

2,6-dichloroisonicotinate analogs)

CAS Number
Not widely indexed (Search Analog: 42521-09-5

for core scaffold)

Structural Hazard Analysis
To understand the safety profile without a direct animal study, we deconstruct the molecule into

its reactive "toxophores":

Halogenated Pyridine Core: Known to cause skin and respiratory irritation. The 6-chloro

position is reactive toward nucleophiles (e.g., proteins in skin), leading to potential

sensitization.

Phenoxy Ether Linkage: Generally stable, but increases lipophilicity (LogP ~3.5–4.0),

facilitating dermal absorption.

Methyl Ester: Susceptible to hydrolysis by esterases; generally low acute toxicity but

contributes to local irritation.

Part 2: Hazard Identification (GHS Classification)
Derived from Structure-Activity Relationships (SAR) of analogous halogenated isonicotinates.

Primary Hazards

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8240828?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Signal Word:WARNING

H315: Causes skin irritation.[1][2]

H319: Causes serious eye irritation.[1]

H335: May cause respiratory irritation (Specific Target Organ Toxicity - Single Exposure).

Secondary/Chronic Risks
H302 (Predicted): Harmful if swallowed.[3] (Analogous to 4-bromo-2-chlorophenol).[4]

Sensitization: Potential skin sensitizer due to the reactive chloropyridine moiety capable of

haptenization.

Part 3: Synthesis Context & Impurity Management
Expert Insight: Safety is not just about the product; it is about the impurities carried over from

synthesis.

This compound is typically synthesized via Nucleophilic Aromatic Substitution (SₙAr).

Understanding this pathway reveals hidden hazards in the crude material.

Synthesis Pathway: Methyl 2,6-dichloroisonicotinate + 4-Bromophenol (+ Base)

Product

Critical Impurities:

Residual 4-Bromophenol: Highly corrosive and toxic. If the product smells "medicinal" or

"phenolic," assume phenol contamination.

Residual Base (K₂CO₃/Cs₂CO₃): Can cause pH burns if dust is inhaled.

Visualization: Synthesis-Derived Hazard Flow
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Caption: Logical flow of hazards from starting materials to the final product. Note the carry-over

risk of corrosive phenols.

Part 4: Safe Handling Protocols
Engineering Controls

Solid Handling: Weighing must be performed in a fume hood or a powder containment

balance enclosure. The dust is likely irritating to the mucous membranes.

Solution Handling: Standard chemical fume hood.

Personal Protective Equipment (PPE) Matrix
Body Part Recommendation Rationale

Hands
Nitrile Gloves (Double gloving

recommended)

Halogenated aromatics can

permeate thin latex. Double

nitrile provides a breakthrough

time >4 hours.

Eyes Chemical Safety Goggles
Safety glasses are insufficient

if dust generation is possible.

Respiratory N95 / P2 Mask

Required only if handling open

powders outside a fume hood

(not recommended).

Body Lab Coat (Cotton/Poly blend)
Standard protection against

solid particulates.
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Storage & Stability
Atmosphere: Store under

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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